molecular formula C11H10N4 B043383 2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline CAS No. 147293-14-9

2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline

Cat. No. B043383
M. Wt: 198.22 g/mol
InChI Key: XZSISKRWSRRUHV-UHFFFAOYSA-N
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Description

2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline (AMI) is a heterocyclic aromatic compound belonging to the imidazopyridine family. It is a colorless, odourless, and crystalline solid that is soluble in water. AMI has been used in scientific research for its various biochemical and physiological effects, and is used in laboratory experiments for its various advantages.

Scientific Research Applications

Genotoxicity Studies

Field

This application falls under the field of Genotoxicity .

Application Summary

The compound “2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline” has been studied for its genotoxic effects . Genotoxicity refers to the property of chemical agents that damages the genetic information within a cell causing mutations, which may lead to cancer.

Method of Application

The specific methods of application or experimental procedures were not detailed in the sources. However, genotoxicity is usually studied using a variety of bacterial, plant, and animal assays, predominately in systems providing metabolic activation .

Results or Outcomes

The studies of the genotoxicity of this compound have given uniformly positive results .

Mutation Induction

Field

This application falls under the field of Mutation Research .

Application Summary

“2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline” has been found to induce mutations . Mutations refer to changes in the DNA sequence of a cell’s genome and are an important field of research in genetics.

Method of Application

The specific methods of application or experimental procedures were not detailed in the sources. However, mutation research often involves in vitro studies on human cells and in vivo studies on model organisms like Drosophila melanogaster .

Results or Outcomes

The compound induced chromosomal anomalies in human cells in vitro and chromosomal anomalies, gene mutation, and DNA damage in animal cells in vitro .

Cell Death Induction

Field

This application falls under the field of Cell Biology .

Application Summary

“2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline” has been found to induce cell death . The study of cell death is crucial in understanding diseases like cancer where the balance between cell division and cell death is disrupted.

Method of Application

The specific methods of application or experimental procedures were not detailed in the sources. However, cell death is usually studied using in vitro cell cultures .

Results or Outcomes

The compound induces formation of single-base substitutions and exon deletions and increases cell death in vitro in a concentration-dependent manner .

properties

IUPAC Name

3-methylimidazo[4,5-h]isoquinolin-2-amine
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InChI

InChI=1S/C11H10N4/c1-15-9-3-2-7-4-5-13-6-8(7)10(9)14-11(15)12/h2-6H,1H3,(H2,12,14)
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InChI Key

XZSISKRWSRRUHV-UHFFFAOYSA-N
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Canonical SMILES

CN1C2=C(C3=C(C=C2)C=CN=C3)N=C1N
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Molecular Formula

C11H10N4
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DSSTOX Substance ID

DTXSID40163648
Record name 3H-Imidazo(4,5-h)isoquinolin-2-amine, 3-methyl-
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Molecular Weight

198.22 g/mol
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Product Name

2-Amino-3-methyl-3H-imidazo[4,5-h]isoquinoline

CAS RN

147293-14-9
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Citations

For This Compound
3
Citations
B Stavric, BPY Lau, TI Matula, R Klassen… - Food and chemical …, 1997 - Elsevier
Eight samples of ‘processed food flavours’ (PFFs), chosen from five different categories, were analysed for their mutagenic activity using the Ames Salmonella assay, and also for the …
Number of citations: 37 www.sciencedirect.com
R Vikse, L Klungsøyr, S Grivas - Mutation Research/Genetic Toxicology, 1993 - Elsevier
The mutagenic activities of three isomers of IQ, with the pyridine N-atom at different positions, were measured in the Ames test with Salmonella typhimurium TA98 and enzymatic …
Number of citations: 7 www.sciencedirect.com
E RONNE, S GRIVAS - HETEROCYCLES, 1993 - PERGAMON-ELSEVIER SCIENCE …
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